Ethyl 2-[2,5-bis(trifluoromethyl)phenyl]acetate

• IUPAC Name: ethyl 2-[2,5-bis(trifluoromethyl)phenyl]acetate
• InChI: InChI=1S/C12H10F6O2/c1-2-20-10(19)6-7-5-8(11(13,14)15)3-4-9(7)12(16,17)18/h3-5H,2,6H2,1H3
• InChI Key: DGSNTJCCEIXTIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=CC(=C1)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H10F6O2
• Molecular Weight: 300.20 g/mol

Description

Ethyl 2-[2,5-bis(trifluoromethyl)phenyl]acetate, also known as ethyl 2-(2,5-bis(trifluoromethyl)phenyl)acetate or EFPA, is a chemical compound with the molecular formula C13H11F6O2. It is a white crystalline powder with a sweet, fruity odor and is used in various scientific research applications.

Mechanism of Action

The mechanism of action of EFPA is not well understood, but it is believed to act as a nucleophile in various reactions. It has been shown to undergo nucleophilic substitution reactions with various electrophiles, including aldehydes, ketones, and epoxides.
Biochemical and Physiological Effects
EFPA has not been extensively studied for its biochemical and physiological effects. However, it has been shown to exhibit low toxicity in various in vitro and in vivo assays. It is also considered to be non-carcinogenic and non-mutagenic.

Advantages and Limitations for Lab Experiments

One of the main advantages of EFPA is its versatility in various synthetic applications. It can be used as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials science. Another advantage is its low toxicity, which makes it a safe option for use in various in vitro and in vivo assays.
One limitation of EFPA is its relatively high cost compared to other building blocks. Another limitation is its limited solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research involving EFPA. One area of interest is the development of new synthetic routes for the preparation of EFPA and its derivatives. Another area of interest is the use of EFPA as a ligand for the preparation of new catalysts for organic transformations. Additionally, the potential biochemical and physiological effects of EFPA should be further explored to better understand its safety profile.

Synthesis Methods

EFPA can be synthesized through a multi-step process involving the reaction of 2,5-dibromotoluene with Ethyl 2-[2,5-bis(trifluoromethyl)phenyl]acetate acetate, followed by the addition of potassium carbonate and trifluoromEthyl 2-[2,5-bis(trifluoromethyl)phenyl]acetate iodide. The resulting product is then purified through a series of recrystallizations to obtain pure EFPA.

Scientific Research Applications

EFPA has been widely used in scientific research as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials science. It has also been used as a ligand in the preparation of catalysts for organic transformations.